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Compound of Interest

Compound Name: Barium nitrate

Cat. No.: B159605 Get Quote

This document provides a comprehensive technical overview of barium nitrate, focusing on its

chemical formula, structure, physicochemical properties, and key experimental applications

relevant to researchers, scientists, and professionals in drug development.

Chemical Formula and Structure
Barium nitrate is an inorganic compound with the chemical formula Ba(NO₃)₂.[1] It is an

inorganic salt composed of one barium cation (Ba²⁺) and two nitrate anions (NO₃⁻).[2][3][4] The

charges of the +2 barium ion and the two -1 nitrate ions balance, resulting in a neutral

molecule.[2]

The compound forms an ionic bond due to the strong electrostatic attraction between the

barium cation and the nitrate anions.[2] In its solid state, barium nitrate crystallizes in a cubic

crystal system.[3][5] Specifically, it belongs to the Pa-3 space group.[5] In this structure, each

Ba²⁺ ion is bonded to twelve oxygen atoms.[5] The nitrate ion (NO₃⁻) has a trigonal planar

geometry, with one central nitrogen atom bonded to three oxygen atoms.[5]
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Caption: Ionic association in Barium Nitrate.
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Physicochemical Properties
Barium nitrate is a white, lustrous crystalline solid at room temperature and is odorless.[1][4]

[6] It is a strong oxidizing agent that can accelerate the burning of combustible materials.[6][7]

Key quantitative properties are summarized in the table below.

Property Value Citations

Molecular Formula Ba(NO₃)₂ [1]

Molar Mass 261.335 g/mol [1]

Appearance
White, lustrous, crystalline

solid
[1][4]

Density 3.24 g/cm³ [1][4]

Melting Point
592 °C (865 K); decomposes

at higher temperatures
[1][4]

Solubility in Water 10.5 g/100 mL (20 °C) [8]

Crystal System Cubic (Isometric) [5][8]

Space Group Pa-3 [5]

Lattice Parameter (a) 8.11 Å [9]

Refractive Index 1.555 (@ 1064 nm) [9]

Thermal Conductivity 1.17 W·m⁻¹·K⁻¹ [9]

Raman Gain (ns)
47 cm/GW (@ 532 nm), 11

cm/GW (@ 1064 nm)
[9]

Raman Frequency Shift 1047 cm⁻¹ [9]

Experimental Protocols
Detailed methodologies for the synthesis and analytical use of barium nitrate are provided

below.

Protocol 1: Synthesis from Barium Carbonate
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This method involves the neutralization of an insoluble carbonate with a strong acid.

Reaction: Dissolve barium carbonate (BaCO₃) in nitric acid (HNO₃).[1] Any impurities, such

as iron, are allowed to precipitate.

Chemical Equation: BaCO₃ + 2HNO₃ → Ba(NO₃)₂ + H₂O + CO₂[10]

Filtration: Filter the resulting solution to remove any precipitated impurities.[1]

Crystallization: Evaporate the filtrate to concentrate the solution, followed by cooling to

induce crystallization of barium nitrate.[1][10]

Drying: Collect the crystals and dry them thoroughly.

Protocol 2: Synthesis from Barium Hydroxide

This is a standard acid-base neutralization reaction.[11]

Preparation: Weigh 25.24 g of barium hydroxide octahydrate (Ba(OH)₂·8H₂O) into a beaker.

Add a small amount of distilled water to create a slurry.[11]

Reaction: Carefully add approximately 11 mL of concentrated nitric acid to the slurry while

stirring.[11] The reaction is exothermic and should be controlled.

Chemical Equation: Ba(OH)₂ + 2HNO₃ → Ba(NO₃)₂ + 2H₂O

Evaporation: Gently heat the resulting solution on a hot plate to evaporate the water. Barium
nitrate is less soluble in water than many other nitrates, so solid crystals will form as the

volume decreases.[11]

Collection: Once a dry, crystalline solid is obtained, allow it to cool. The final product is

anhydrous barium nitrate.[11]

Barium nitrate is a crucial reagent for the qualitative analysis of certain anions, particularly

sulfate (SO₄²⁻), carbonate (CO₃²⁻), and phosphate (PO₄³⁻), by selective precipitation.[12]

Initial Precipitation: Add an aqueous solution of barium nitrate to the sample solution. This

will precipitate barium salts of sulfate, carbonate, and phosphate, all of which are white
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solids.[12]

Acidification: Add dilute nitric acid (HNO₃) to the mixture containing the precipitates.[12]

Observation 1: If a white precipitate remains, it confirms the presence of sulfate ions, as

barium sulfate (BaSO₄) is insoluble in strong acids.[12]

Observation 2: If the precipitate dissolves with effervescence (evolution of CO₂ gas), it

confirms the presence of carbonate ions.[12] The acid reacts with the carbonate to form

carbonic acid, which decomposes.

Observation 3: If the precipitate dissolves without effervescence, it indicates the presence

of phosphate ions, as barium phosphate is soluble in acidic solutions.[12]

Confirmation: Further specific tests can be performed on the resulting solution to confirm

phosphate or on the initial sample for other anions.
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Caption: Workflow for anion analysis using barium nitrate.

Applications in Research and Drug Development
While direct applications in drug development are limited due to its toxicity, barium nitrate's

properties make it valuable in various scientific and industrial fields that support research.
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Precursor in Chemical Synthesis: It serves as a starting material for the synthesis of other

high-purity barium compounds, such as barium oxide, carbonate, and sulfate, which are

used in various industrial and research applications.[2][13][14]

Oxidizing Agent: As a potent oxidizer, it is a key component in pyrotechnic compositions,

where it produces a characteristic green flame.[2][4] This property is also leveraged in some

explosive formulations like Baratol and Thermate-TH3.[1][4]

Advanced Materials: Barium nitrate is used in the manufacturing of specialty glass and

ceramics.[2][13][15] It acts as a fining agent to remove bubbles and improve the optical

clarity of glass.[13][15] In electronics, it is used to produce electronic ceramics and

piezoelectric materials.[15]

Raman Lasers: High-purity barium nitrate crystals are among the most efficient solid-state

Raman shifters.[9][16] They are used in nanosecond laser systems to shift wavelengths,

enabling applications in eye-safe lasers and atmospheric sensing.[16]

Analytical Chemistry: It is a standard reagent in analytical chemistry for the detection and

quantification of sulfate ions.[13][15][17]

Medical Research: There is some research into its use as a catalyst or raw material in

specific drug synthesis processes.[15]

Safety and Handling
Toxicity: Like all soluble barium compounds, barium nitrate is toxic if ingested or inhaled.[1]

[2][7] It can cause irritation to the respiratory tract, skin, and eyes.[1]

Oxidizer: It is a strong oxidizer and should be stored away from flammable materials,

reducing agents, and acids.[7]

First Aid: In case of ingestion, solutions of sulfate salts like sodium sulfate or Epsom salts

can be administered as first aid to precipitate the barium as non-toxic barium sulfate.[1][7]

Personal Protective Equipment (PPE): Appropriate PPE, including gloves, goggles, and a lab

coat, should always be worn when handling the compound. Work should be conducted in a

well-ventilated area or under a fume hood.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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